Cas no 944893-98-5 (3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid)

• Product Name: 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid
• CAS No: 944893-98-5
• MF: C₁₁H₈FNO₄S₂
• MW: 301.313923835754
• CID: 5733672
• PubChem ID: 17221149
• Update Time: 2025-09-28

3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)sulfamoyl]thiophene-2-carboxylic acid
• Z227837954
• 944893-98-5
• AKOS004122088
• 3-{[(4-fluorophenyl)amino]sulfonyl}thiophene-2-carboxylic acid
• EN300-62278
• 3-[(4-fluorophenyl)sulfamoyl]thiophene-2-carboxylicacid
• NCGC00189428-01
• 2-Thiophenecarboxylic acid, 3-[[(4-fluorophenyl)amino]sulfonyl]-
• 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid

• Inchi： 1S/C11H8FNO4S2/c12-7-1-3-8(4-2-7)13-19(16,17)9-5-6-18-10(9)11(14)15/h1-6,13H,(H,14,15)
• InChI Key： JFKISMOGRQMUSC-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1C(=O)O)(NC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 300.98787825g/mol
• Monoisotopic Mass: 300.98787825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 499.6±55.0 °C at 760 mmHg
• Flash Point: 255.9±31.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid

3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid: A Comprehensive Overview

3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid (CAS No. 944893-98-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of inflammatory and autoimmune diseases. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid.

Chemical Structure and Properties

3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid is a heterocyclic compound with a molecular formula of C₁₅H₁₁FNO₄S. The presence of a thiophene ring, a sulfamoyl group, and a fluorinated phenyl substituent imparts distinct chemical properties to this molecule. The thiophene ring is known for its aromaticity and electron-donating characteristics, while the sulfamoyl group provides polarity and hydrogen bonding capabilities. The fluorine atom on the phenyl ring enhances the lipophilicity and metabolic stability of the compound.

The solubility of 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid in various solvents is an important consideration for its synthesis and formulation. It exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This property can be advantageous for certain drug delivery systems, where controlled release is desired.

Biological Activities and Mechanisms of Action

3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid has been extensively studied for its anti-inflammatory and immunomodulatory properties. Recent research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the pathogenesis of various inflammatory diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

The mechanism by which 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid exerts its anti-inflammatory effects involves the modulation of signaling pathways that regulate cytokine production. Specifically, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. By suppressing NF-κB activation, this compound can downregulate the expression of pro-inflammatory genes.

In addition to its anti-inflammatory properties, 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid has also shown promise as an antioxidant. It can scavenge reactive oxygen species (ROS), which are known to contribute to oxidative stress and cellular damage. This antioxidant activity further enhances its potential as a therapeutic agent for conditions characterized by oxidative stress, such as neurodegenerative diseases.

Clinical Applications and Research Progress

The potential therapeutic applications of 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid have been explored in several preclinical studies. In animal models of inflammatory diseases, this compound has demonstrated significant efficacy in reducing inflammation and improving disease outcomes. For example, in a mouse model of collagen-induced arthritis, treatment with 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid resulted in reduced joint swelling and decreased levels of inflammatory markers.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of this compound will be further assessed.

Synthesis and Formulation Challenges

The synthesis of 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid involves multiple steps and requires careful optimization to achieve high yields and purity. Key synthetic strategies include the formation of the thiophene ring through cyclization reactions and the introduction of functional groups such as the sulfamoyl moiety. Recent advancements in synthetic methods have led to more efficient routes for producing this compound on a larger scale.

The formulation of 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid presents several challenges due to its limited water solubility. Various approaches have been explored to enhance its bioavailability, including the use of lipid-based delivery systems, prodrug strategies, and nanotechnology-based formulations. These approaches aim to improve drug absorption, distribution, metabolism, and excretion (ADME) properties while minimizing side effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid holds great promise for advancing our understanding of its therapeutic potential. Future studies will focus on elucidating the detailed mechanisms by which this compound exerts its biological effects and optimizing its pharmacological properties for clinical use.

In conclusion, 3-(4-Fluorophenyl)SulfamoylThiophene-2-Carboxylic Acid (CAS No. 944893-98-5) is a promising candidate for the treatment of inflammatory diseases due to its unique chemical structure and biological activities. Continued research efforts will undoubtedly lead to new insights and innovations that can benefit patients suffering from these conditions.